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Compound of Interest

Compound Name: Angeloylgomisin O

Cat. No.: B593424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Angeloylgomisin O as a

phytochemical standard. Detailed protocols for its quantification via High-Performance Liquid

Chromatography (HPLC) are outlined, alongside information on its physicochemical properties

and proposed biological mechanisms of action.

Physicochemical Properties and Handling
Angeloylgomisin O is a dibenzocyclooctadiene lignan isolated from plants of the Schisandra

genus, notably Schisandra rubriflora and Schisandra chinensis.[1] As a phytochemical

standard, its accurate handling and storage are paramount for reliable analytical results.

Table 1: Physicochemical and Handling Data for Angeloylgomisin O
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Property Value Source

CAS Number 83864-69-1 Vendor Information

Molecular Formula C₂₈H₃₄O₈ Vendor Information

Molecular Weight 498.56 g/mol Vendor Information

Source
Fruits of Schizandra chinensis

BAILL.
Vendor Information

Solubility

DMSO (100 mg/mL),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone

Vendor Information

Storage (Solid) 4°C, protect from light Vendor Information

Storage (Stock Solution)
-20°C (use within 1 month) or

-80°C (use within 6 months)
Vendor Information

Experimental Protocols
This protocol is adapted from established methods for the analysis of lignans in Schisandra

species and is suitable for the quantification of Angeloylgomisin O in plant extracts or other

matrices.[1][2][3][4][5][6]

2.1.1. Materials and Reagents

Angeloylgomisin O reference standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (HPLC grade)

Formic acid (optional, for improved peak shape)

0.45 µm syringe filters
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2.1.2. Instrumentation

HPLC system with a UV or DAD detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[1]

Analytical balance

Volumetric flasks

Pipettes

2.1.3. Preparation of Standard Solutions

Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of Angeloylgomisin O and

dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the primary stock solution

using methanol to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Filter all solutions through a 0.45 µm syringe filter before injection.

2.1.4. Sample Preparation (for Plant Material)

Accurately weigh 1 g of powdered, dried plant material.

Extract with 20 mL of methanol using ultrasonication for 30 minutes.

Centrifuge the extract at 4000 rpm for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter prior to HPLC analysis.

2.1.5. Chromatographic Conditions

Table 2: HPLC Parameters for Angeloylgomisin O Analysis
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Parameter Condition

Column
C18 reversed-phase (250 mm x 4.6 mm, 5 µm)

[1]

Mobile Phase A Water

Mobile Phase B Acetonitrile

Gradient Elution
0-15 min, 45-60% B; 15-30 min, 60-80% B; 30-

40 min, 80-90% B

Flow Rate 1.0 mL/min[1]

Column Temperature 30°C[1]

Detection Wavelength 217 nm[1] or 254 nm[2]

Injection Volume 10 µL[1]

2.1.6. Data Analysis

Construct a calibration curve by plotting the peak area of the Angeloylgomisin O standards

against their known concentrations.

Determine the concentration of Angeloylgomisin O in the sample by interpolating its peak

area from the calibration curve.

Experimental and Logical Workflows
The following diagram illustrates a typical workflow for the phytochemical analysis of

Angeloylgomisin O.
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Workflow for Phytochemical Analysis of Angeloylgomisin O.
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Proposed Biological Activities and Signaling
Pathways
Angeloylgomisin O has demonstrated potential anti-inflammatory and cytotoxic properties.

The exact signaling pathways are still under investigation, but based on studies of structurally

similar lignans, the following mechanisms are proposed.

The anti-inflammatory effects of lignans related to Angeloylgomisin O are suggested to be

mediated through the downregulation of the NF-κB and MAPK signaling pathways, which are

key regulators of the inflammatory response.

Angeloylgomisin O

IKK Complex

Inhibits

MAPK Cascades (ERK, JNK, p38)

Inhibits

Inflammatory Stimulus (e.g., LPS)

TLR4
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Proposed Anti-inflammatory Mechanism of Angeloylgomisin O.

The cytotoxic effects of many natural compounds, including lignans, are often mediated by the

induction of apoptosis (programmed cell death). This can occur through the intrinsic

(mitochondrial-mediated) and/or extrinsic (death receptor-mediated) pathways.[7][8][9][10]
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Proposed Apoptotic Pathways for Angeloylgomisin O Cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

